Cas no 2411325-75-0 ((E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide
• CAS No: 2411325-75-0
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5358417
• PubChem ID: 146097811
• Update Time: 2025-07-10

(E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173703
• (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-{[1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-yl]methyl}but-2-enamide

• Inchi： 1S/C17H24N2O2/c1-19(2)11-5-8-16(21)18-12-17(13-20)10-9-14-6-3-4-7-15(14)17/h3-8,20H,9-13H2,1-2H3,(H,18,21)/b8-5+
• InChI Key： VBIXWOOJLNMLCR-VMPITWQZSA-N
• SMILES： OCC1(CNC(/C=C/CN(C)C)=O)C2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6

Additional information on (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide (CAS No. 2411325-75-0)

The compound (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide, identified by its CAS number 2411325-75-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an amide moiety and a dimethylamino substituent, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity assessment.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit novel mechanisms of action. The structural complexity of (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide positions it as a promising candidate for addressing various therapeutic challenges. Specifically, the dihydroindenyl core and the hydroxymethyl group contribute to its unique chemical properties, which may be exploited for designing molecules with enhanced binding affinity and selectivity towards target enzymes or receptors.

One of the most compelling aspects of this compound is its potential in modulating biological pathways associated with inflammation and neurodegeneration. Current research indicates that molecules with similar structural motifs have shown promise in preclinical studies as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The amide group in (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, thereby enhancing the compound's pharmacological efficacy.

The dimethylamino substituent further contributes to the compound's pharmacophoric features by increasing its lipophilicity and improving membrane permeability. These properties are crucial for achieving optimal drug delivery and bioavailability. Additionally, the hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This level of structural flexibility makes (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic profiles. These tools have been instrumental in optimizing the structure of (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide for improved efficacy and reduced toxicity. By leveraging machine learning algorithms and molecular docking studies, researchers have been able to identify key structural determinants that enhance binding affinity to biological targets while minimizing off-target effects.

The synthesis of this compound also presents an interesting challenge due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions, hydrogenation, and functional group transformations have been employed to construct the desired molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in accessing structurally complex pharmaceuticals. The development of efficient synthetic protocols is essential for scaling up production and making this compound more readily available for further research.

In conclusion, (E)-4-(Dimethylamino)-N-[[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]methyl]but-2-enamide (CAS No. 2411325-75-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it a valuable candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the discovery of novel therapeutics.